Cas no 104711-29-7 (methyl 3-methyl-1H-indole-2-carboxylate)

• Product Name: methyl 3-methyl-1H-indole-2-carboxylate
• CAS No: 104711-29-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1097428
• PubChem ID: 3792910
• Update Time: 2025-04-20

methyl 3-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1H-Indole-2-carboxylic acid methyl ester
• methyl 3-methyl-1H-indole-2-carboxylate
• DTXSID10396486
• CS-0311593
• MFCD00159878
• DB-194132
• Methyl3-methyl-1H-indole-2-carboxylate
• 104711-29-7
• SCHEMBL5508274

• MDL： MFCD00159878
• Inchi： 1S/C11H11NO2/c1-7-8-5-3-4-6-9(8)12-10(7)11(13)14-2/h3-6,12H,1-2H3
• InChI Key： QCVZPYVEGDEHAI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)C2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives